Cas no 93654-96-7 (1-Pyreneethanol)

• Product Name: 1-Pyreneethanol
• CAS No: 93654-96-7
• MF: C₁₈H₁₄O
• MW: 246.303164958954
• CID: 752599
• Update Time: 2023-08-03

1-Pyreneethanol Chemical and Physical Properties

Names and Identifiers

• 1-Pyreneethanol
• 2-pyren-1-ylethanol
• Pyrene-1-ethanol
• 2-(Pyren-1-yl)ethan-1-ol

• Inchi： 1S/C18H14O/c19-11-10-12-4-5-15-7-6-13-2-1-3-14-8-9-16(12)18(15)17(13)14/h1-9,19H,10-11H2
• InChI Key： SQBQYJJJOFDXCB-UHFFFAOYSA-N
• SMILES： OCCC1C=CC2=CC=C3C=CC=C4C=CC=1C2=C43

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 326
• Topological Polar Surface Area: 20.2